Cas no 5438-04-0 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dibenzylpiperidine
- AC1L5EN3
- AC1Q1GSK
- AG-K-03903
- AR-1D4773
- CTK5A0758
- KB-226025
- NSC16574
- NSC-16574
- 5438-04-0
- DTXSID20280362
-
-
- Inchi： 1S/C19H23N/c1-3-8-16(9-4-1)14-18-12-7-13-19(20-18)15-17-10-5-2-6-11-17/h1-6,8-11,18-20H,7,12-15H2
- InChI Key： VFXVLYPQEFIYDB-UHFFFAOYSA-N
- SMILES： N1C(CC2C=CC=CC=2)CCCC1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 265.18319
- Monoisotopic Mass: 265.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.024
- Boiling Point: 387.6°C at 760 mmHg
- Flash Point: 195.4°C
- Refractive Index: 1.567
- PSA: 12.03
Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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